Cas no 200811-67-2 (5H-Pyrido[2,3-d]azepine,2-chloro-6,7,8,9-tetrahydro-7-(phenylmethyl)-)
200811-67-2 structure
Product Name:5H-Pyrido[2,3-d]azepine,2-chloro-6,7,8,9-tetrahydro-7-(phenylmethyl)-
CAS No:200811-67-2
MF:C16H17ClN2
MW:272.772582769394
CID:240782
PubChem ID:18943403
Update Time:2025-04-19
5H-Pyrido[2,3-d]azepine,2-chloro-6,7,8,9-tetrahydro-7-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 5H-Pyrido[2,3-d]azepine,2-chloro-6,7,8,9-tetrahydro-7-(phenylmethyl)-
- 2-CHLORO-6,7,8,9-TETRAHYDRO-7-(PHENYLMETHYL)-5H-PYRIDO[2,3-D]AZEPINE
- 7-benzyl-2-chloro-5,6,8,9-tetrahydropyrido[2,3-d]azepine
- 7-Benzyl-2-chloro-6,7,8,9-tetrahydro-5H-pyrido[2,3-d]azepine
- NRFXDPYHBNTJJE-UHFFFAOYSA-N
- 2-Chloro-7-benzyl-6,7,8,9-tetrahydro-5H-pyrido[2,3-d]azepine
- DTXSID10596722
- 200811-67-2
-
- Inchi: 1S/C16H17ClN2/c17-16-7-6-14-8-10-19(11-9-15(14)18-16)12-13-4-2-1-3-5-13/h1-7H,8-12H2
- InChI Key: NRFXDPYHBNTJJE-UHFFFAOYSA-N
- SMILES: ClC1=CC=C2C(CCN(CC3C=CC=CC=3)CC2)=N1
Computed Properties
- Exact Mass: 272.10821
- Monoisotopic Mass: 272.1080262g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 16.1Ų
Experimental Properties
- PSA: 16.13
5H-Pyrido[2,3-d]azepine,2-chloro-6,7,8,9-tetrahydro-7-(phenylmethyl)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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